Sodium ion
Overview
Description
Sodium ion (Na+) is an important electrolyte in neuron function and in osmoregulation between cells and the extracellular fluid . It is the most prevalent metallic ion in extracellular fluid . Sodium is a soft, light, extremely malleable silver-white element that is an alkali metal . It reacts violently with water, is naturally abundant in combined forms, especially in common salt, and is used in the production of a wide variety of industrially important compounds .
Synthesis Analysis
Sodium-ion batteries promise efficient, affordable, and sustainable electrical energy storage that avoids critical raw materials such as lithium, cobalt, and copper . In a recent work, a manganese-based, cobalt-free, layered Na x Mn 3/4 Ni 1/4 O 2 cathode active material for sodium-ion batteries was developed . A synthesis phase diagram was developed by varying the sodium content x and the calcination temperature .Molecular Structure Analysis
The molecular formula of Sodium ion is Na+ . Its average mass is 22.989 Da and its monoisotopic mass is 22.989222 Da . The IUPAC Standard InChI of Sodium ion is InChI=1S/Na/q+1 .Chemical Reactions Analysis
Sodium belongs to the alkali metals group . It reacts violently with water, acids, and oxygenated compounds . Sodium can ignite spontaneously in moist air or dry air above 239°F .Physical And Chemical Properties Analysis
Sodium is a solid at normal temperature and pressure . Its melting point is approximately 97.8°C and its boiling point is around 882.9°C . Sodium is a light metal with a density of about 0.97g/cm³, allowing it to float on water . Sodium has a strong metallic lustre and is very analogous to silver in color .Scientific Research Applications
Sodium and Sodium-Ion Batteries
Sodium and sodium-ion batteries (SIBs) have been a major focus of research due to their potential applications in load leveling, electric vehicles, and renewable energy storage. Sodium-ion batteries offer advantages like cost-effectiveness and material availability, making them suitable for large stationary applications (Delmas, 2018).
Development of Cathode and Anode Materials
Research has significantly advanced in developing cathode materials for SIBs, such as sodiated layer transition metal oxides, phosphates, and organic compounds. Alongside, carbonaceous materials, transition metal oxides, and organic compounds are being explored as anodes. The design of electrode materials is crucial for the performance of SIBs (Hwang, Myung, & Sun, 2017).
Electrolyte Development for SIBs
The electrolytes used in SIBs are critical for their performance. Research has been directed towards developing electrolytes with wide electrochemical windows, high thermal stability, and excellent ionic conductivity. This includes exploring organic electrolytes, ionic liquids, aqueous, solid electrolytes, and hybrid electrolytes (Huang et al., 2019).
Aqueous Rechargeable Sodium-Ion Batteries
Aqueous sodium-ion batteries (ASIBs) have been studied for their potential in sustainable energies like wind and solar power. ASIBs address safety issues associated with traditional nonaqueous batteries, offering improved performance and cycling stability (Bin et al., 2018).
Sodium Ions in Nuclear Metabolism
Sodium ions play a significant role in nuclear metabolism. They are involved in the transport of amino acids, purines, and pyrimidines into the nucleus, influencing protein and nucleic acid syntheses (Spicer, Hardin, & Greene, 1968).
Sodium-Ion Storage in Reduced Graphene Oxide
Reduced graphene oxide (RGO) has shown promising results for sodium-ion storage, demonstrating high capacity and long-term cycling stability at high current densities. RGO's electrical conductivity and structure make it an effective host for sodium ions (Wang, Chou, Liu, & Dou, 2013).
Cost and Resource Analysis of Sodium-Ion Batteries
Sodium-ion batteries are explored as an alternative to lithium-ion batteries due to their use of less expensive, more abundant, and less toxic raw materials. Research includes assessment of cell and battery production, as well as raw material supply risks (Vaalma, Buchholz, Weil, & Passerini, 2018).
Biomedical Applications in Sodium MRI
Sodium MRI, utilizing sodium ions, is a significant area in biomedical research for studying physiological processes. It is particularly useful in analyzing anisotropic systems like cartilage, tendon, and nervous system tissues (Eliav & Navon, 2016).
Sodium Ion-Based Electrochromics
Sodium ions are being studied for their application in electrochromic devices, such as smart displays. The design of ion-transport channels in metal-organic frameworks has been instrumental in improving sodium ion diffusion kinetics for electrochromic applications (Li et al., 2018).
Safety And Hazards
Elemental sodium is an odorless silver-white metal solid that reacts violently with water, acids, and oxygenated compounds . Sodium can ignite spontaneously in moist air or dry air above 239°F . It is highly corrosive to eyes, skin, and mucous membranes . Water and conventional ABC fire extinguishers can intensify a fire involving sodium and should never be used .
Future Directions
Sodium-ion batteries are considered as the best candidate power sources because sodium is widely available and exhibits similar chemistry to that of lithium-ion batteries . Therefore, sodium-ion batteries are promising next-generation alternatives . Future directions for hard carbon development to achieve high-performance sodium-ion batteries commercialization include further study of the mechanism of hard carbon sodium storage, development of low-cost precursor materials, and presodiation treatments to optimize the energy density of the battery .
properties
IUPAC Name |
sodium(1+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Na/q+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKNQFGJONOIPTF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Na+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8037671 |
Source
|
| Record name | Sodium ion | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8037671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
22.9897693 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | Sodium | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000588 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
Sodium ion | |
CAS RN |
17341-25-2, 7440-23-5 |
Source
|
| Record name | Sodium ion | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=17341-25-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Sodium cation | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017341252 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sodium cation | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB14516 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Sodium ion | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8037671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | SODIUM CATION | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LYR4M0NH37 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | Sodium | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000588 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
97.82 °C |
Source
|
| Record name | Sodium | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000588 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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